Cas no 898746-50-4 (5-Iodo-1H-pyrrolo[2,3-b]pyridine)

5-Iodo-1H-pyrrolo[2,3-b]pyridine Properties

Names and Identifiers

• 5-Iodo-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 5-iodo-
• 5-Iodo-1H-pyrrolo[2,3-b]pyridine (ACI)
• 5-Iodo-7-azaindole
• CYMDPTJBUBTWEY-UHFFFAOYSA-N
• CS-0002359
• DTXSID20640104
• PB32449
• SY097452
• YKB74650
• AS-33528
• SCHEMBL294884
• 5-Iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• J-517629
• MFCD06659679
• AKOS015853620
• 898746-50-4
• +Expand

• MDL： MFCD06659679
• InChIKey： CYMDPTJBUBTWEY-UHFFFAOYSA-N
• Inchi： 1S/C7H5IN2/c8-6-3-5-1-2-9-7(5)10-4-6/h1-4H,(H,9,10)
• SMILES： IC1C=C2C(NC=C2)=NC=1

Computed Properties

• Exact Mass: 243.95000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 243.94975g/mol
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• LogP: 2.16750
• PSA: 28.68000
• Refractive Index: 1.787
• Melting Point: 196-197°C
• Density: 2.082

5-Iodo-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol: GHS07
• WGK Germany：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：IRRITANT

5-Iodo-1H-pyrrolo[2,3-b]pyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%